Cas no 16882-08-9 (Benzoic acid, 4,4'-(1,2-ethynediyl)bis-, dimethyl ester)

• Product Name: Benzoic acid, 4,4'-(1,2-ethynediyl)bis-, dimethyl ester
• CAS No: 16882-08-9
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 1349487
• PubChem ID: 638187
• Update Time: 2025-04-20

Benzoic acid, 4,4'-(1,2-ethynediyl)bis-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-(1,2-ethynediyl)bis-, dimethyl ester
• Dimethy 4,4'-(ethyne-1,2-diyl)dibenzoate
• methyl 4-[2-(4-methoxycarbonylphenyl)ethynyl]benzoate
• BS-46693
• Dimethyl 4,4'-(ethyne-1,2-diyl)dibenzoate
• dimethyl 4,4'-ethyne-1,2-diyldibenzoate
• SCHEMBL69268
• F72590
• MFCD23379885
• 1,2-bis(4'-carbomethoxyphenyl)ethyne
• DTXSID20348552
• METHYL 4-{2-[4-(METHOXYCARBONYL)PHENYL]ETHYNYL}BENZOATE
• CHEBI:188797
• 1,2-bis(4-methoxycarbonylphenyl)acetylene
• benzoic acid, 4,4'-(1,2-ethynediyl)bis-, 1,1'-dimethyl ester
• 16882-08-9
• bis(4-(methoxycarbonyl)phenyl)acetylene
• InChI=1/C18H14O4/c1-21-17(19)15-9-5-13(6-10-15)3-4-14-7-11-16(12-8-14)18(20)22-2/h5-12H,1-2H
• 4-(4-carbomethoxy-phenylethinyl)-benzoic acid methyl ester

• Inchi： 1S/C18H14O4/c1-21-17(19)15-9-5-13(6-10-15)3-4-14-7-11-16(12-8-14)18(20)22-2/h5-12H,1-2H3
• InChI Key： HVBNYTAAHLESOR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#CC2C=CC(C(=O)OC)=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6